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Compound of Interest

Compound Name:
N-(4-hydroxyphenyl)-4-

methoxybenzamide

CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

Executive Summary
N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8), also known as 4'-hydroxy-4-

methoxybenzanilide, represents a "privileged scaffold" in organic materials and medicinal

chemistry. Its structural utility is derived from its rigid-rod architecture—a central amide linkage

connecting two phenyl rings—combined with a distinct polarity gradient.

The molecule features two critical functional zones:

The Inert Core (Amide Linker): Provides hydrogen-bonding capability (H-bond

donor/acceptor) and structural rigidity, essential for liquid crystal mesophases and protein

binding.

The Reactive Terminus (Phenolic -OH): A nucleophilic handle allowing for rapid

diversification via O-alkylation or esterification without disrupting the core stability.

This guide details the synthesis of this intermediate and its downstream application in

generating Liquid Crystal (LC) Mesogens and Bioactive Prodrugs.
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Chemical Profile & Properties[1][2][3][4][5][6][7]
Property Specification

Chemical Name N-(4-hydroxyphenyl)-4-methoxybenzamide

CAS Number 23600-48-8

Molecular Formula C₁₄H₁₃NO₃

Molecular Weight 243.26 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, THF; Sparingly soluble

in DCM; Insoluble in Water

Melting Point
218–220 °C (Typical for hydroxy-benzanilides;

verify experimentally)

pKa (Phenol) ~9.5–10.0 (Estimated)

Primary Synthesis Protocol: The "Make"
Objective: Selective N-acylation of 4-aminophenol using 4-methoxybenzoyl chloride.

Challenge: 4-aminophenol contains two nucleophiles (amine and phenol). Solution: Exploit the

higher nucleophilicity of the amine (

) relative to the phenol (

) under controlled basic conditions to prevent O-acylation (ester formation).

Reagents:
4-Aminophenol (1.0 equiv)

4-Methoxybenzoyl chloride (1.05 equiv)

Triethylamine (TEA) or Pyridine (1.2 equiv)

Tetrahydrofuran (THF) (Anhydrous)[1]
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Step-by-Step Protocol:
Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen

inlet, dissolve 4-aminophenol (10 mmol, 1.09 g) in anhydrous THF (50 mL).

Note: If solubility is poor, add Pyridine (2 mL) as a co-solvent/catalyst.

Cooling: Submerge the flask in an ice-water bath (0 °C).

Causality: Low temperature suppresses the reactivity of the phenolic oxygen, ensuring the

acyl chloride reacts exclusively with the more nucleophilic amine.

Addition: Add Triethylamine (12 mmol, 1.67 mL) to the solution. Then, add 4-methoxybenzoyl

chloride (10.5 mmol, 1.79 g) dropwise over 15 minutes.

Visual Cue: A white precipitate (TEA·HCl salts) will form immediately.

Reaction: Allow the mixture to warm to room temperature naturally and stir for 4 hours.

Monitor via TLC (50:50 Ethyl Acetate:Hexane).

Quenching & Isolation: Pour the reaction mixture into ice-cold water (200 mL) containing 1M

HCl (10 mL) to neutralize excess base and solubilize amine salts.

Result: The product will precipitate as a solid.[2]

Purification: Filter the crude solid. Recrystallize from Ethanol/Water (9:1) to yield white

needles.

Synthesis Workflow Diagram
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Caption: Selective N-acylation workflow ensuring amide formation over esterification.
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Downstream Application A: Liquid Crystal Synthesis
Context: The rigid benzamide core is non-mesogenic (does not form liquid crystals) due to

strong H-bonding and high melting point. To induce mesophases (nematic/smectic), the

phenolic end must be alkylated with a flexible chain (the "tail").

Protocol: Williamson Ether Synthesis (O-Alkylation)

Dissolution: Dissolve N-(4-hydroxyphenyl)-4-methoxybenzamide (1.0 equiv) in Acetone or

DMF.

Deprotonation: Add Potassium Carbonate (

, 3.0 equiv). Heat to reflux for 30 mins.

Causality:

is a mild base sufficient to deprotonate the phenol (

) but weak enough to prevent hydrolysis of the amide bond.

Alkylation: Add 1-Bromo-octane (1.2 equiv) (or other alkyl halide chain length

).

Reflux: Reflux for 12–24 hours.

Workup: Pour into water, filter the solid, and recrystallize from Ethanol.

Outcome:N-(4-octyloxyphenyl)-4-methoxybenzamide. This molecule will likely exhibit liquid

crystalline behavior due to the rod-like core and flexible tail.

Downstream Application B: Medicinal Chemistry
(Prodrugs)
Context: The phenolic hydroxyl group is a prime target for creating "prodrugs." By esterifying

this position, you can alter the lipophilicity (LogP) to improve cell membrane permeability.

Protocol: Esterification (Steglich Esterification)
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Mix: Combine Intermediate (1.0 equiv), Carboxylic Acid Drug/Moiety (1.1 equiv), and DMAP

(0.1 equiv) in DCM.

Couple: Add DCC (N,N'-Dicyclohexylcarbodiimide, 1.1 equiv) at 0°C.

Purify: Filter off the DCU urea byproduct and wash the organic layer with dilute acid/base.

Result: An ester-linked conjugate that cleaves in vivo by esterases to release the active

phenol.

Divergent Application Logic
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Caption: Divergent synthesis pathways transforming the scaffold into materials or drugs.

Analytical Characterization (Self-Validation)
To ensure the protocol was successful, compare your data against these expected signals.

1H NMR (DMSO-d6, 400 MHz):
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Amide NH: Singlet,

ppm (Disappears with

shake).

Phenolic OH: Singlet,

ppm (Broad).

Aromatic Protons: Two AA'BB' systems.

Benzoyl ring: Two doublets

and

ppm.

Phenol ring: Two doublets

and

ppm.

Methoxy Group: Singlet,

ppm (Integration: 3H).[3]

IR Spectroscopy (ATR):

3300 cm⁻¹: N-H stretch (Sharp).

3200–3400 cm⁻¹: O-H stretch (Broad).

1640 cm⁻¹: C=O Amide I band (Key confirmation of amide bond).

1240 cm⁻¹: C-O-C asymmetric stretch (Aryl ether).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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